N-(2,5-dimethoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H19N5O4S/c1-9-10(2)22-16(19-15(9)24)20-21-17(22)27-8-14(23)18-12-7-11(25-3)5-6-13(12)26-4/h5-7H,8H2,1-4H3,(H,18,23)(H,19,20,24)
• InChI Key: KEWJNACAWWFLCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC(=O)NC3=C(C=CC(=C3)OC)OC)NC1=O)C
• Molecular Formula: C17H19N5O4S
• Molecular Weight: 389.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H19N5O4S and its molecular weight is 389.43. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

• The synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives was achieved by condensing specific formamidines with other chemical compounds. This process demonstrates the versatility of pyrimidine derivatives in chemical synthesis (Hassneen & Abdallah, 2003).

Bioactivity

• Novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives showed good herbicidal activity against certain plants, indicating potential agricultural applications (Yang, Xu & Lu, 2001).
• The development of selective radioligands for imaging translocator proteins (18 kDa) using positron emission tomography was achieved using a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, highlighting the compound's applicability in medical imaging (Dollé et al., 2008).

Chemical Reactions and Properties

• Research on the synthesis and reactions of 3-[3-(dimethylamino)propenoyl]-1,7-diphenyl [1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one revealed the formation of various substituted pyridines, pyrazoles, and azolopyrimidines, providing insights into the chemical behavior of triazolopyrimidines (Farghaly, 2008).
• The synthesis of 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-thiol and derivatives via a complex mechanism was detailed, offering a deeper understanding of the compound's synthetic pathways (Cong et al., 2014).

Crystal Structure and Analysis

• The synthesis and crystal structure of N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine were analyzed, providing valuable information on the molecular configuration and intermolecular interactions in the crystal form of such compounds (Repich et al., 2017).